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Abstract
This technical guide provides a comprehensive overview of 3-(Ethylthio)propanoic acid (CAS

No. 7244-82-8), a sulfur-containing carboxylic acid. This document is intended for researchers,

scientists, and professionals in the field of drug development and medicinal chemistry. It delves

into the fundamental properties, synthesis methodologies, safety protocols, and potential

applications of this compound. The guide is structured to offer not just data, but also scientific

insights into the practical utilization of 3-(Ethylthio)propanoic acid in a laboratory and

research setting.

Introduction and Chemical Identity
3-(Ethylthio)propanoic acid, a derivative of propanoic acid, is characterized by the presence

of an ethylthio group at the 3-position. This structural feature, combining a flexible alkyl chain

with a sulfur atom and a terminal carboxylic acid, imparts unique chemical properties that make
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it a molecule of interest in various synthetic and research applications. Its ability to serve as a

building block in the synthesis of more complex molecules, particularly in the realm of

pharmaceuticals, underscores the importance of a thorough understanding of its

characteristics.

CAS Number: 7244-82-8[1][2][3]

Molecular Formula: C5H10O2S[1]

Molecular Weight: 134.20 g/mol [2]

Synonyms:

3-Ethylthiopropionate[1][3]

3-(Ethylsulfanyl)propanoic acid[1]

Propanoic acid, 3-(ethylthio)-[1]

Beta-Ethylmercaptopropionic acid[1]

Physicochemical Properties
A clear understanding of the physicochemical properties of a compound is paramount for its

effective use in experimental design and execution. The following table summarizes the key

properties of 3-(Ethylthio)propanoic acid. It is important to note that some of these values are

estimated based on computational models due to the limited availability of experimentally

determined data.
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Property Value Source

Appearance Solid[2] Matrix Scientific

Boiling Point (estimated) 253-255 °C @ 760 mm Hg[3] The Good Scents Company

Flash Point (estimated) 107.6 - 111.8 °C[1][3] Multiple Sources

Vapor Pressure (estimated)
0.0022 hPa @ 20°C; 0.004

hPa @ 25°C[1]
Leffingwell & Associates

Solubility @ 25°C

Ethanol: 257.92 g/L, Methanol:

279.97 g/L, Isopropanol:

183.42 g/L[1]

Leffingwell & Associates

pKa (estimated) 6.7 (neutral)[1] Leffingwell & Associates

LogP (estimated) 0.7 - 0.967[1][3] Multiple Sources

Synthesis and Manufacturing
The synthesis of 3-(Ethylthio)propanoic acid can be achieved through several established

synthetic routes. The choice of a particular method often depends on the availability of starting

materials, desired scale, and purity requirements. A common and logical approach involves the

nucleophilic addition of a thiol to an acrylic acid derivative, a type of Michael addition.

General Synthesis Pathway: Michael Addition
A robust and widely applicable method for the synthesis of 3-(alkylthio)propanoic acids is the

conjugate addition of a thiol to acrylic acid or its esters. In the case of 3-(Ethylthio)propanoic
acid, this involves the reaction of ethanethiol with acrylic acid.
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Ethanethiol
(CH3CH2SH) +

Acrylic Acid
(CH2=CHCOOH)

Base Catalyst
(e.g., Triethylamine) 3-(Ethylthio)propanoic acid

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of 3-(Ethylthio)propanoic acid via

Michael addition.

Experimental Protocol: Synthesis from Ethanethiol and
3-Chloropropanoic Acid
An alternative and effective method involves the reaction of an alkali metal salt of ethanethiol

with a 3-halopropanoic acid, such as 3-chloropropanoic acid. This nucleophilic substitution

reaction provides a direct route to the desired product.

Materials:

Ethanethiol

Sodium hydroxide

3-Chloropropanoic acid

Ethanol (or other suitable solvent)

Hydrochloric acid (for acidification)

Dichloromethane (or other extraction solvent)

Anhydrous sodium sulfate
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Procedure:

Thiolate Formation: In a reaction vessel equipped with a stirrer and under an inert

atmosphere (e.g., nitrogen), dissolve sodium hydroxide in ethanol. To this solution, slowly

add ethanethiol at a controlled temperature (e.g., 0-5 °C) to form sodium ethanethiolate. The

exothermicity of this reaction should be managed.

Nucleophilic Substitution: To the solution of sodium ethanethiolate, add a solution of 3-

chloropropanoic acid in ethanol dropwise. The reaction mixture is then typically heated to

reflux for several hours to ensure complete reaction. Progress can be monitored by

techniques such as Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, the solvent is removed under reduced pressure. The

residue is then dissolved in water.

Acidification and Extraction: The aqueous solution is acidified to a pH of 1-2 with hydrochloric

acid, leading to the precipitation or separation of the crude 3-(Ethylthio)propanoic acid.

The product is then extracted with an organic solvent like dichloromethane.

Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered,

and the solvent is evaporated to yield the crude product. Further purification can be achieved

by flash column chromatography or distillation under reduced pressure to obtain the pure 3-
(Ethylthio)propanoic acid.

Spectroscopic Characterization
While experimental spectra for 3-(Ethylthio)propanoic acid are not readily available in public

databases, its spectral characteristics can be reliably predicted based on its structure.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show distinct signals corresponding to the different

proton environments in the molecule.

Triplet (3H): Around δ 1.2-1.4 ppm, corresponding to the methyl protons (-CH₃) of the ethyl

group, coupled to the adjacent methylene protons.
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Quartet (2H): Around δ 2.5-2.7 ppm, corresponding to the methylene protons (-SCH₂CH₃) of

the ethyl group, coupled to the adjacent methyl protons.

Triplet (2H): Around δ 2.7-2.9 ppm, corresponding to the methylene protons adjacent to the

sulfur atom (-SCH₂CH₂COOH).

Triplet (2H): Around δ 2.6-2.8 ppm, corresponding to the methylene protons adjacent to the

carboxyl group (-SCH₂CH₂COOH).

Singlet (1H): A broad singlet at a higher chemical shift (typically >10 ppm) for the carboxylic

acid proton (-COOH).

¹³C NMR Spectroscopy (Predicted)
The carbon-13 NMR spectrum is predicted to show five distinct signals, one for each unique

carbon atom.

~15 ppm: The methyl carbon (-CH₃) of the ethyl group.

~26 ppm: The methylene carbon attached to the sulfur in the ethyl group (-SCH₂CH₃).

~28 ppm: The methylene carbon adjacent to the sulfur atom (-SCH₂CH₂COOH).

~34 ppm: The methylene carbon adjacent to the carboxyl group (-SCH₂CH₂COOH).

~178 ppm: The carbonyl carbon of the carboxylic acid group (-COOH).

Applications in Research and Drug Development
While specific drug candidates containing the 3-(Ethylthio)propanoic acid moiety are not

widely documented, its structural features suggest several potential applications in medicinal

chemistry and drug development. Propanoic acid derivatives, in general, are a well-established

class of compounds with a wide range of biological activities, including anti-inflammatory,

analgesic, and anticancer properties.[4]

As a Synthetic Intermediate
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The primary role of 3-(Ethylthio)propanoic acid in drug development is likely as a versatile

intermediate.[5] The carboxylic acid and thioether functionalities provide two reactive handles

for further chemical modifications.

Potential Synthetic Transformations

3-(Ethylthio)propanoic acid

Carboxylic Acid
Derivatization

(Amides, Esters, etc.)

Thioether
Oxidation

(Sulfoxide, Sulfone)

Bioactive Amides/Esters Modified Pharmacokinetics/
Solubility

Click to download full resolution via product page

Caption: Potential derivatization pathways for 3-(Ethylthio)propanoic acid in drug discovery.

Amide and Ester Formation: The carboxylic acid group can be readily converted into amides

or esters. This allows for the coupling of 3-(Ethylthio)propanoic acid to various

pharmacophores or targeting moieties, potentially leading to new drug candidates with

improved efficacy or pharmacokinetic profiles.

Thioether Oxidation: The thioether can be oxidized to the corresponding sulfoxide or sulfone.

This transformation can significantly alter the polarity, solubility, and metabolic stability of a

molecule, which are critical parameters in drug design.

Potential Biological Relevance
Thioether-containing molecules are found in various biologically active compounds. The sulfur

atom can participate in important interactions with biological targets, such as metal chelation or

hydrogen bonding. While the biological activity of 3-(Ethylthio)propanoic acid itself is not well-
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characterized, its structural similarity to other biologically active sulfur-containing acids

suggests it could be a starting point for the design of new therapeutic agents.

Safety and Handling
Based on available safety data, 3-(Ethylthio)propanoic acid should be handled with care in a

laboratory setting.

Hazard Identification:

May cause an allergic skin reaction.[2]

Causes serious eye irritation.[2]

May be harmful if ingested or inhaled.[2]

Material is irritating to mucous membranes and the upper respiratory tract.[2]

Handling and Storage:

Use in a well-ventilated area, preferably in a chemical fume hood.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Avoid contact with skin and eyes.[2]

Keep the container tightly closed and store in a cool, dry place.[2]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[2]

Skin Contact: Wash off with soap and plenty of water. If skin irritation or a rash occurs, seek

medical attention.[2]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[2]

Conclusion
3-(Ethylthio)propanoic acid is a valuable chemical entity with potential applications as a

building block in organic synthesis, particularly in the fields of medicinal chemistry and drug

discovery. Its bifunctional nature, possessing both a reactive carboxylic acid and a modifiable

thioether group, allows for a wide range of chemical transformations. While its own biological

activity is not extensively studied, it serves as a promising scaffold for the development of novel

therapeutic agents. Proper handling and adherence to safety protocols are essential when

working with this compound. This guide provides a foundational understanding for researchers

and scientists to effectively and safely utilize 3-(Ethylthio)propanoic acid in their work.

References
Leffingwell & Associates. (n.d.). 3-Ethylthiopropionate. Retrieved from [Link]

The Good Scents Company. (n.d.). 3-ethyl thiopropionate. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 563, 3-(Methylthio)propanoic acid. Retrieved from [Link]

Menczinger, B., Nemes, A., Csámpai, A., & Rábai, J. (2018). Synthesis of 3-(Arylthio)
Guo, F., et al. (2021). One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic
Acids. Chemistry, 7(3), 163.

Nagwa. (2019, July 2). ¹H NMR Spectrum of Propanoic Acid. [Video]. Nagwa Classes.

Retrieved from [Link]

Doc Brown's Chemistry. (n.d.). Introductory note on the 13C NMR spectrum of propanoic

acid. Retrieved from [Link]

Kumar, P., et al. (2020). Aryl Propionic Acid Derivatives: A Recent Advancement in
Pharmacological Activities. International Journal of Pharmaceutical and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.mdpi.com/1420-3049/27/14/4612
https://www.mdpi.com/1420-3049/27/14/4612
https://www.benchchem.com/product/b1215823/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylthio-propanoic-acid
https://www.benchchem.com/product/b1215823/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-ethylthio-propanoic-acid
https://www.leffingwell.com/data/3-ethylthiopropionate
http://www.thegoodscentscompany.com/data/rw1130811.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylthio-propanoic-acid
https://www.nagwa.com/en/videos/817179231821/
https://www.docbrown.info/page06/spectra/C13-NMR/C13-NMR-04-propanoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phytopharmacological Research, 10(2), 1-12.
Al-Ostoot, F. H., et al. (2019). Synthesis, antimicrobial evaluation and QSAR studies of
propionic acid derivatives. Journal of the Serbian Chemical Society, 84(9), 967-981.

SCL Lifesciences. (n.d.). The Critical Role of Intermediates in Pharmaceutical Manufacturing.

Retrieved from [Link]

Bournaud, C., et al. (2010). Multicomponent Reactions for the Synthesis of Active
Pharmaceutical Ingredients. Pharmaceuticals, 3(1), 146-179.

Wikipedia. (n.d.). Click chemistry. Retrieved from [Link]

Al-Zoubi, W., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and
Study of Their Antimicrobial Activity. Molecules, 27(19), 6526.
Hosseini-Zare, M. S., et al. (2019). Biological effects of propionic acid in humans;
metabolism, potential applications and underlying mechanisms. Journal of Functional Foods,
57, 264-272.
Rayam, P., et al. (2016). Recent Advancements and Biological Activities of Aryl Propionic
Acid Derivatives: A Review. Indo American Journal of Pharmaceutical Research, 6(10),
6766-6783.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-(Methylthio)propanoic acid | C4H8O2S | CID 563 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Click Chemistry [organic-chemistry.org]

4. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A
Review – Oriental Journal of Chemistry [orientjchem.org]

5. scllifesciences.com [scllifesciences.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://sauravchemicals.com/the-critical-role-of-intermediates-in-pharmaceutical-manufacturing/
https://en.wikipedia.org/wiki/Click_chemistry
https://www.benchchem.com/product/b1215823?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/563
https://pubchem.ncbi.nlm.nih.gov/compound/563
https://www.mdpi.com/1420-3049/27/14/4612
https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
http://www.orientjchem.org/vol32no4/recent-advancements-and-biological-activities-of-aryl-propionic-acid-derivatives-a-review/
http://www.orientjchem.org/vol32no4/recent-advancements-and-biological-activities-of-aryl-propionic-acid-derivatives-a-review/
https://www.scllifesciences.com/resources/blogs/the-critical-role-of-intermediates-in-pharmaceutical-manufacturing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to 3-(Ethylthio)propanoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215823/docs#an-in-depth-technical-guide-to-3-
ethylthio-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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